Cas no 37154-82-8 (6H-Purine-6-thione,1,9-dihydro-9-[(phenylmethylene)amino]-)

• Product Name: 6H-Purine-6-thione,1,9-dihydro-9-[(phenylmethylene)amino]-
• CAS No: 37154-82-8
• MF: C₁₂H₉N₅S
• MW: 255.298359632492
• CID: 318995
• PubChem ID: 54603099
• Update Time: 2025-04-19

6H-Purine-6-thione,1,9-dihydro-9-[(phenylmethylene)amino]- Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,1,9-dihydro-9-[(phenylmethylene)amino]-
• 9-[(E)-benzylideneamino]-3H-purine-6-thione
• 9-Benzyliden-9H-purin-6(1H)-thion
• 9-benzylideneamino-1,9-dihydro-purine-6-thione
• NSC112483
• DTXSID00713522
• 9-[(E)-Benzylideneamino]-3,9-dihydro-6H-purine-6-thione
• 37154-82-8
• NSC-112483

• Inchi： 1S/C12H9N5S/c18-12-10-11(13-7-14-12)17(8-15-10)16-6-9-4-2-1-3-5-9/h1-8H,(H,13,14,18)/b16-6+
• InChI Key： CEIGNCKRYUMSRR-OMCISZLKSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)/N=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.05807
• Monoisotopic Mass: 255.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.42
• Boiling Point: 510.5°C at 760 mmHg
• Flash Point: 262.5°C
• Refractive Index: 1.762
• PSA: 54.57
• LogP: 2.37110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones